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Compound of Interest

Compound Name: 2-Bromo-2-methylbutane

Cat. No.: B1582447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety and handling information for 2-Bromo-2-
methylbutane (tert-Amyl bromide), a key reagent in various chemical syntheses. Adherence to

these protocols is essential for ensuring a safe laboratory environment and minimizing risks

associated with the handling of this highly flammable and irritant chemical.

Chemical and Physical Properties
2-Bromo-2-methylbutane is a colorless to light brown liquid.[1][2] A summary of its key

physical and chemical properties is presented in Table 1 for easy reference.
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Property Value

Molecular Formula C5H11Br[3][4]

Molecular Weight 151.04 g/mol [4][5]

CAS Number 507-36-8[4][6]

Boiling Point 107-108 °C[3][5]

Flash Point 5 °C (41 °F) - closed cup[2][3][7]

Density 1.182 g/mL at 25 °C[7][8]

Refractive Index 1.442 at 20 °C[3][7]

Appearance Liquid[3][7]

Hazard Identification and GHS Classification
2-Bromo-2-methylbutane is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial to

understand these hazards to implement appropriate safety measures.

GHS Pictograms:

Flame: Flammable

Exclamation Mark: Irritant, Skin Sensitizer, Acute Toxicity (harmful), Narcotic Effects,

Respiratory Tract Irritation

Signal Word: Danger[3][4][6]

Hazard Statements:

H225: Highly flammable liquid and vapor.[3][4][6]

H315: Causes skin irritation.[3][4][6]

H319: Causes serious eye irritation.[3][4][6]
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H335: May cause respiratory irritation.[3][4][6]

Precautionary Statements: A comprehensive list of precautionary statements, including

prevention, response, storage, and disposal, can be found in the safety data sheet (SDS).[6]

Key preventative measures include keeping the substance away from heat, sparks, open

flames, and hot surfaces, and wearing appropriate personal protective equipment.[6]

Experimental Protocols: Safe Handling and
Emergency Procedures
While specific experimental protocols will vary based on the application, the following general

procedures for safe handling and emergency response are mandatory when working with 2-
Bromo-2-methylbutane.

Handling and Storage
Handling: Always handle 2-Bromo-2-methylbutane in a well-ventilated area, preferably

within a chemical fume hood.[3][9] Avoid contact with skin, eyes, and clothing.[3] Wash

hands thoroughly after handling.[3] Use non-sparking tools and take measures to prevent the

buildup of electrostatic charge.[6][9] Containers should be opened and handled with care.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances and sources of ignition.[3] The storage area should be designated

for flammable liquids.

Accidental Release Measures
In the event of a spill, immediately evacuate the area and remove all sources of ignition.[6]

Ensure adequate ventilation.[6] Small spills can be absorbed with an inert material (e.g., sand,

vermiculite) and placed in a suitable container for disposal.[3][6] For large spills, prevent further

leakage if it is safe to do so and contain the spill.[6] Do not let the product enter drains.[6]

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[3][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://aksci.com/sds/5515AL_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2-methylbutane
https://www.chemicalbook.com/msds/2-bromo-2-methylbutane.pdf
https://www.chemicalbook.com/msds/2-bromo-2-methylbutane.pdf
https://www.chemicalbook.com/msds/2-bromo-2-methylbutane.pdf
https://www.benchchem.com/product/b1582447?utm_src=pdf-body
https://www.benchchem.com/product/b1582447?utm_src=pdf-body
https://www.benchchem.com/product/b1582447?utm_src=pdf-body
https://aksci.com/sds/5515AL_SDS.pdf
https://www.echemi.com/sds/s-1-bromo-2-methylbutane-pid_Seven42542.html
https://aksci.com/sds/5515AL_SDS.pdf
https://aksci.com/sds/5515AL_SDS.pdf
https://www.chemicalbook.com/msds/2-bromo-2-methylbutane.pdf
https://www.echemi.com/sds/s-1-bromo-2-methylbutane-pid_Seven42542.html
https://aksci.com/sds/5515AL_SDS.pdf
https://aksci.com/sds/5515AL_SDS.pdf
https://www.chemicalbook.com/msds/2-bromo-2-methylbutane.pdf
https://www.chemicalbook.com/msds/2-bromo-2-methylbutane.pdf
https://aksci.com/sds/5515AL_SDS.pdf
https://www.chemicalbook.com/msds/2-bromo-2-methylbutane.pdf
https://www.chemicalbook.com/msds/2-bromo-2-methylbutane.pdf
https://www.chemicalbook.com/msds/2-bromo-2-methylbutane.pdf
https://aksci.com/sds/5515AL_SDS.pdf
https://www.chemicalbook.com/msds/2-bromo-2-methylbutane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[3] Seek medical attention if irritation persists.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and

easy to do.[6] Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting.[3][6] Rinse mouth with water. Never give anything by

mouth to an unconscious person.[3] Seek immediate medical attention.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[6]

Specific Hazards: The vapor is heavier than air and may travel to a source of ignition and

flash back.[10] During a fire, irritating and highly toxic gases such as carbon oxides and

hydrogen bromide may be generated.[3][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][6]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure to 2-Bromo-2-methylbutane.
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Control Parameter Recommendation

Engineering Controls

Work in a well-ventilated area, preferably a

chemical fume hood.[3][9] Eyewash stations and

safety showers should be readily available.[3]

Eye/Face Protection
Wear chemical safety goggles and a face shield.

[6][9]

Skin Protection

Wear chemically resistant gloves (e.g., nitrile

rubber) and protective clothing to prevent skin

contact.[6][9]

Respiratory Protection

If engineering controls are not sufficient to

maintain airborne concentrations below

exposure limits, a NIOSH-approved respirator

with an organic vapor cartridge is

recommended.[10]

Toxicological Information
Detailed toxicological studies for 2-Bromo-2-methylbutane are limited. However, the available

data indicates that it is an irritant to the skin, eyes, and respiratory system.[3] Inhalation may

cause symptoms such as coughing and wheezing.[11] Direct contact can lead to redness,

itching, and pain.[3] Ingestion can cause nausea, vomiting, and abdominal pain.[12]

Visualized Workflows
To further clarify the safety and handling procedures, the following diagrams illustrate key

decision-making processes.
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Personal Protective Equipment (PPE) Selection

Task: Handling 2-Bromo-2-methylbutane

Is adequate ventilation (fume hood) available?

Wear safety goggles and face shield

Yes

Use a NIOSH-approved respirator

No

Wear chemical-resistant gloves

Wear a lab coat or protective suit

Proceed with the experiment

Do not proceed

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Bromo-2-methylbutane.
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Spill Response Protocol

Spill of 2-Bromo-2-methylbutane occurs

Evacuate immediate area and alert others

Remove all ignition sources

Ensure adequate ventilation

Assess spill size

Small Spill

Minor

Large Spill

Major

Absorb with inert material (sand, vermiculite) Contact Environmental Health & Safety

Place in a sealed container for disposal

Decontaminate the area

Contain the spill if safe to do so

Click to download full resolution via product page

Caption: Emergency response protocol for a 2-Bromo-2-methylbutane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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